![molecular formula C19H30N2O6S B3947856 1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate](/img/structure/B3947856.png)
1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate
Overview
Description
1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate, also known as MSPPO, is a chemical compound that has been widely studied for its potential use in scientific research. It belongs to the class of compounds known as piperazines and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate is not fully understood, but it is believed to act as a modulator of neurotransmitter release and receptor binding. It has been shown to bind to both dopamine and serotonin receptors and to inhibit the reuptake of these neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release and receptor binding, the inhibition of enzyme activity, and the regulation of ion channels. It has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate in lab experiments is its ability to modulate neurotransmitter release and receptor binding, which can be useful in the study of neurological disorders. However, the complex synthesis process and potential for toxicity limit its use in some experiments.
Future Directions
There are many potential future directions for the study of 1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate, including its use in the development of new treatments for neurological disorders and its potential as a tool for studying the molecular mechanisms of neurotransmitter release and receptor binding. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.
Scientific Research Applications
1-(1-methyl-3-phenylpropyl)-4-(propylsulfonyl)piperazine oxalate has been used in a variety of scientific research applications, including the study of neurotransmitter release, receptor binding, and enzyme activity. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
properties
IUPAC Name |
oxalic acid;1-(4-phenylbutan-2-yl)-4-propylsulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2S.C2H2O4/c1-3-15-22(20,21)19-13-11-18(12-14-19)16(2)9-10-17-7-5-4-6-8-17;3-1(4)2(5)6/h4-8,16H,3,9-15H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHSNDDDWTCVWTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)C(C)CCC2=CC=CC=C2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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